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Compound of Interest

Compound Name: Caffeidine Acid-d9

Cat. No.: B1157342

Get Quote

Executive Technical Summary
Caffeidine Acid (also known as Caffeidinecarboxylic acid) is an imidazole-based carboxylic acid

formed via the alkaline hydrolysis of caffeine.[1] Unlike the more common degradation product

"Caffeidine" (which involves decarboxylation), Caffeidine Acid retains the full carbon skeleton of

the caffeine precursor, merely opening the pyrimidinedione ring.

Common Name: Caffeidine Acid[2][3][4][5][6]

Systematic IUPAC Name: 1-methyl-4-[methyl(methylcarbamoyl)amino]-1H-imidazole-5-

carboxylic acid[7]

CAS Registry Number: 54536-15-1[1][3][5][6][7]

Molecular Formula:

[7]

Molecular Weight: 212.21 g/mol [1][5]
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Detailed Chemical Structure Analysis
The structure of Caffeidine Acid is characterized by a highly substituted imidazole core. It is

chemically distinct from caffeine by the rupture of the

amide bond (pyrimidine numbering), resulting in a free carboxylic acid and a urea-like side
chain.

Structural Components
Imidazole Core: A 1-methyl-1H-imidazole ring serves as the stable aromatic scaffold.

C5-Carboxylic Acid: Position 5 of the imidazole ring (adjacent to the

-methyl group) is substituted with a carboxylic acid group (

). This moiety originates from the

carbonyl of caffeine.

C4-Dimethylurea Substituent: Position 4 bears a complex side chain: an

-methyl-N-(methylcarbamoyl)amino group (

). This chain is the remnant of the opened pyrimidine ring (

fragment of caffeine).

2D Structural Representation (SMILES)
CN(C)C(=O)N(C)C1=C(N(C=N1)C)C(=O)O[7][8]

Stereochemical & Tautomeric Considerations
While the imidazole ring can exhibit tautomerism, the

-methylation at position 1 locks the structure, preventing

tautomerization on the ring. However, the carboxylic acid proton is labile, and the molecule
exists as a carboxylate anion (

) under physiological or alkaline conditions.
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Biosynthetic & Degradation Pathways
Caffeidine Acid is not typically formed by enzymatic biosynthesis in mammals but is a product

of chemical hydrolysis (alkaline degradation) or specific microbial catabolism.

Mechanism of Formation
The conversion of Caffeine to Caffeidine Acid is a nucleophilic acyl substitution reaction.

Hydroxide ions attack the electrophilic carbonyl carbon at position 6 (pyrimidine numbering) of

the caffeine molecule. This cleaves the

bond, opening the six-membered ring while leaving the five-membered imidazole ring intact.

Differentiation from Caffeidine:

Caffeidine Acid (

): Product of simple hydrolysis (Ring Opening).

Caffeidine (

): Product of hydrolysis followed by decarboxylation (Loss of

).

Pathway Visualization
The following diagram illustrates the structural transformation from Caffeine to Caffeidine Acid.

Caffeine
(C8H10N4O2)

Tetrahedral Intermediate

+ OH- (Nucleophilic Attack at C6)

Caffeidine Acid
(C8H12N4O3)

[Target Molecule]

Ring Opening (N1-C6 Bond Cleavage) Caffeidine
(C7H12N4O)

- CO2 (Decarboxylation)
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Caption: Chemical pathway showing the alkaline hydrolysis of Caffeine to Caffeidine Acid, and

the potential subsequent decarboxylation to Caffeidine.

Physicochemical Properties
Understanding the physical behavior of Caffeidine Acid is critical for isolation and analysis.

Property Value / Description Note

Physical State Solid (Crystalline)
Typically isolated as a sodium

salt in alkaline workflows.

Solubility High in Water, Methanol
Due to the polar carboxylic

acid and urea moieties.

pKa (Acid) ~3.5 - 4.5 (Predicted)

The carboxylic acid group is

acidic; the imidazole nitrogen

is weakly basic.

LogP -0.6 (Hydrophilic)

Indicates poor membrane

permeability; stays in aqueous

phase.

Stability Sensitive to Heat/Acid

Can decarboxylate to

Caffeidine under acidic

conditions or high heat.

Analytical Characterization Protocols
For researchers attempting to identify Caffeidine Acid in complex mixtures (e.g., degraded tea

extracts or metabolic assays), the following spectral signatures are diagnostic.

Mass Spectrometry (LC-MS)
Ionization Mode: ESI Positive (

)

Precursor Ion:
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213.22

Key Fragmentation Pattern (MS/MS):

Loss of

(

195)

Loss of Methylisocyanate moiety (

)

Characteristic imidazole fragments (

83, 97)

Nuclear Magnetic Resonance (NMR)
NMR (DMSO-

):

7.5 - 7.8 ppm (1H, s): Imidazole

proton (Diagnostic singlet).

3.6 - 3.8 ppm (3H, s):

-methyl on imidazole ring.

2.8 - 3.2 ppm (6H, m): Two

-methyl groups on the urea side chain (often appear as distinct singlets or doublets
depending on rotamers).

Experimental Detection Workflow
Sample Prep: Dissolve sample in water; adjust pH to >8 to ensure stability of the carboxylate

form.
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Separation: Use Reverse-Phase HPLC (C18 column).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.

Note: Caffeidine Acid elutes early (low retention) due to high polarity.

Detection: Monitor UV absorbance at 254 nm (Imidazole absorbance) and confirm mass at

213.22 Da.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. academic.oup.com [academic.oup.com]

3. allmpus.com [allmpus.com]

4. Caffeidine Acid - SRIRAMCHEM [sriramchem.com]

5. pharmaffiliates.com [pharmaffiliates.com]

6. pharmaffiliates.com [pharmaffiliates.com]

7. Caffeidine acid | C8H12N4O3 | CID 126542 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Caffeidine-acid
https://academic.oup.com/carcin/article-abstract/12/5/933/2475765
https://sriramchem.com/product/caffeidine-acid/
https://www.pharmaffiliates.com/en/product/caffeidine-acid-pa-03-0041003
https://www.benchchem.com/product/b1157342?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/products/pd180727113150-caffeidinecarboxylic-acid.html
https://academic.oup.com/carcin/article-pdf/19/5/933/19258713/190933.pdf
https://www.allmpus.com/methylliberine
https://sriramchem.com/product/caffeidine-acid/
https://www.pharmaffiliates.com/en/products/impurities/caffeine-impurities
https://www.pharmaffiliates.com/en/54536-15-1-caffeidine-acid-pa030041003.html
https://pubchem.ncbi.nlm.nih.gov/compound/Caffeidine-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. PubChemLite - 1h-imidazole-4-carboxylic acid, 5-methyl-1-(((8-beta)-6-methylergolin-8-
yl)methyl)-, ethyl ester (C23H28N4O2) [pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Chemical Structure and Characterization of Caffeidine
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157342/docs#chemical-structure-and-
characterization-of-caffeidine-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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